Cas no 25535-16-4 (Propidium iodide)

• Product Name: Propidium iodide
• CAS No: 25535-16-4
• MF: C₂₇H₃₄I₂N₄
• MW: 668.394610881805
• MDL: MFCD00011921
• CID: 52748
• PubChem ID: 24898510
• Update Time: 2025-06-08

Propidium iodide Chemical and Physical Properties

Names and Identifiers

• 3,8-Diamino-5-(3-(diethyl(methyl)ammonio)propyl)-6-phenylphenanthridin-5-ium iodide
• Propidium iodide solution
• Propidium Iodide
• 1-METHYL-4,4'-BIPIPERIDINE(SALTDATA: 2HCL)
• 3-(3,8-diamino-6-phenylphenanthridin-5-ium-5-yl)propyl-diethyl-methylazanium,diiodide
• Cellstain PI
• PROPIDIUM IODIDE RED POWDER
• (3,8-diamino-5-(3-diethylmethylamino)propyl)-6-phenylphenanthridinium diiodide
• 3,8-Diamino-5-(3-Diethylaminopropyl)-6-Phenylphenanthridinium Iodide methIodide
• 3,8-Diamino-5-[3-(diaethyl-methyl-ammonio)-propyl]-6-phenyl-phenanthridinium,Dijodid
• 3,8-Diamino-5-[3-(diethylmethylammonio)propyl]-6-phenylphenanthridinium diiodide
• EINECS 247-081-0
• Propidium diiodide
• propidium iodine
• 3,8-Diamino-5-[3-(diethylmethylammonio)propyl]-6-phenylphenanthridinium, diiodide
• Propidium (Iodide)
• 3,8-Diamino-5-(3-(diethylmethylammonio)propyl)-6-phenylphenanthridinium diiodide
• TP416O228T
• Phenanthrid
• PI
• NSC-169541
• Propidium Iodide Staining Solution (1mg/ml) in water
• PHENANTHRIDINIUM, 3,8-DIAMINO-5-(3-(DIETHYLMETHYLAMMONIO)PROPYL)-6-PHENYL-, IODIDE (1:2)
• 3,8-diamino-5-(3-(diethyl(methyl)ammonio)propyl)-6-phenylphenanthridinium iodide
• Prestwick_1017
• 2,7-Diamino-9-phenyl-10 (diethylaminopropyl)-phenanthridium iodide methiodide aqueous solution
• Phenanthridinium, 3,8-diamino-5-(3-(diethylmethylammonio)propyl)-6-phenyl-, diiodide
• Propidium Iodine and 3,8-Diamino-5-[3-(diethylmethylammonio)propyl]-6-phenylphenanthridinium diiodide
• NSC 169541
• DTXSID20894084
• BCP29152
• AKOS015904636
• LS-15196
• UNII-TP416O228T
• XJMOSONTPMZWPB-UHFFFAOYSA-M
• BDBM50235326
• HMS3714O06
• CHEMBL345124
• 3,8-Diamino-5-(3-(diethyl(methyl)ammonio)propyl)-6-phenylphenanthridin-5-iumiodide
• SCHEMBL14996
• HMS2097O06
• CS-7538
• HMS3403D19
• SR-01000841195-2
• 36015-30-2 (f. base)
• 3,8-diamino-5-{3-[diethyl(methyl)ammonio]propyl}-6-phenylphenanthridinium diiodide
• 3-(3,8-diamino-6-phenylphenanthridin-5-ium-5-yl)propyl-diethyl-methylazanium;iodide
• FT-0674066
• HMS1570O06
• 2,7-Diamino-9-phenyl-10 (diethylaminopropyl)-phenanthridium iodide methiodide
• HB0820
• C27H34I2N4
• HY-D0815
• Propidiumiodide
• HB0821
• CCG-220792
• CHEBI:51240
• 3-(3,8-diamino-6-phenylphenanthridin-5-ium-5-yl)propyl-diethyl-methylazanium;diiodide
• 25535-16-4
• SR-01000841195
• MFCD00011921
• Propidium Iodide - CAS 25535-16-4
• 3-(3,8-diamino-6-phenylphenanthridin-5-ium-5-yl)propyl-diethyl-methylazanium diiodide
• 3,8-diamino-5-(3-(diethyl(methyl)ammonio)propyl)-6-phenylphenanthridinium diiodide
• 3,8Diamino5(3(diethylmethylammonio)propyl)6phenylphenanthridinium diiodide
• DA-77126
• HB6659
• DTXCID101324125
• 3,8Diamino5(3diethylaminopropyl)6phenylphenanthridinium iodide methiodide (6CI)
• Propidium Iodide?
• 3,8Diamino5(3diethylaminopropyl)6phenylphenanthridinium iodide methiodide
• Iodide, Propidium
• Phenanthridinium, 3,8diamino5(3(diethylmethylammonio)propyl)6phenyl, diiodide
• 3,8-Diamino-5-(3-diethylaminopropyl)-6-phenylphenanthridinium iodide methiodide (6CI)
• Propidium Iodide solution assay reagent
• Propidium iodide

• MDL： MFCD00011921
• Inchi： 1S/C27H33N4.2HI/c1-4-31(3,5-2)17-9-16-30-26-19-22(29)13-15-24(26)23-14-12-21(28)18-25(23)27(30)20-10-7-6-8-11-20;;/h6-8,10-15,18-19,29H,4-5,9,16-17,28H2,1-3H3;2*1H/q+1;;/p-1
• InChI Key： XJMOSONTPMZWPB-UHFFFAOYSA-M
• SMILES： [I-].[I-].[N+](C)(CC)(CC)CCC[N+]1C2C=C(C=CC=2C2C=CC(=CC=2C=1C1C=CC=CC=1)N)N

Computed Properties

• Exact Mass: 668.08700
• Monoisotopic Mass: 668.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 555
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 13
• XLogP3: nothing
• Topological Polar Surface Area: 55.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.5072 (estimate)
• Melting Point: 220-225 °C (dec.) (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: Difficult to mix.
• Water Partition Coefficient: Soluble in water at 1mg/ml
• PSA: 55.92000
• LogP: 0.15880
• Solubility: Not determined
• Sensitiveness: Light Sensitive & Hygroscopic
• λmax: 493 nm, 535 nm
• Color/Form: 1 mg/mL in H2O
• Vapor Pressure: No data available

Propidium iodide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-68
• Safety Instruction： S26; S36; S22
• FLUKA BRAND F CODES：3-8-10-23
• RTECS：SF7949600
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on Propidium iodide

Propidium Iodide (CAS No. 25535-16-4): Applications and Recent Advances in Biomedical Research

Propidium Iodide, a fluorescent dye with the chemical formula C₁₅H₁₀Cl₂N₂I₂, is widely recognized for its applications in cell biology, immunohistochemistry, and fluorescence microscopy. Its molecular structure, characterized by a biphenyl core and an iodine substituent, contributes to its strong fluorescence properties when excited at approximately 348 nm, emitting light at 617 nm. This makes it an invaluable tool for staining nucleic acids and visualizing cellular components in both fixed and live cells.

The CAS No. 25535-16-4 identifier ensures precise identification and regulatory compliance, facilitating its use in research and diagnostic settings. Propidium Iodide is particularly noted for its ability to passively diffuse across cell membranes, making it useful for assessing cell viability and permeability. In recent years, its applications have expanded beyond traditional histology to include advanced techniques such as flow cytometry and confocal microscopy.

One of the most significant advancements in Propidium Iodide research involves its use in live-cell imaging. Researchers have leveraged its impermeability to intact cell membranes to distinguish between live and dead cells, providing critical insights into cellular processes such as apoptosis and necrosis. The dye's ability to accumulate in damaged or dying cells has made it a cornerstone in studies examining cellular stress responses and immune interactions.

In the field of neuroscience, Propidium Iodide has been employed to label nucleic acids in brain tissue sections, aiding in the study of neural pathways and cellular organization. Its compatibility with various fixatives and embedding techniques has enhanced its utility in preserving tissue architecture while maintaining fluorescence integrity. Recent studies have also explored its potential in quantitative PCR (qPCR) assays, where it serves as a reference dye to normalize gene expression data.

The dye's photostability has been another area of focus, with researchers optimizing protocols to minimize photobleaching during long-term imaging experiments. Advances in illumination technologies, such as LED-based microscopes, have further improved the efficiency of Propidium Iodide usage by reducing light-induced degradation. These improvements have enabled more accurate and prolonged observation of dynamic cellular events.

Furthermore, Propidium Iodide has found applications in cancer research, where it aids in evaluating tumor microenvironment dynamics. Its ability to stain both nucleic acids and certain organelles has provided researchers with a multifaceted tool for studying cancer cell behavior. Recent publications highlight its role in identifying cancer stem cells by correlating nuclear staining intensity with proliferative potential.

The development of conjugates involving Propidium Iodide has also opened new avenues for biomedical research. By linking the dye to antibodies or nanoparticles, researchers have created targeted imaging agents capable of specific molecular recognition. These conjugates are being tested for their potential in early disease detection and therapeutic monitoring.

Ethical considerations have been addressed through the refinement of protocols to minimize environmental impact while maintaining research efficacy. For instance, researchers have developed methods for efficient dye recovery from waste solutions, aligning with green chemistry principles. This approach underscores the growing emphasis on sustainability within biomedical research practices.

The future prospects of Propidium Iodide are promising, with ongoing investigations exploring its role in single-cell sequencing technologies. Its compatibility with high-throughput platforms has positioned it as a candidate for validating sequencing data by co-staining cells with fluorescent barcodes. Such innovations are expected to enhance our understanding of cellular heterogeneity across complex tissues.

In conclusion, Propidium Iodide (CAS No. 25535-16-4) remains an indispensable tool in biomedical research due to its versatility and reliability. Its applications span from fundamental cell biology to cutting-edge diagnostic technologies, reflecting its enduring relevance in scientific inquiry. As methodologies evolve, the continued refinement of Propidium Iodide-based techniques will undoubtedly contribute to groundbreaking discoveries in health sciences.